Cas no 395099-48-6 (3-(4-Fluorophenyl)-1H-indazol-5-amine)

3-(4-Fluorophenyl)-1H-indazol-5-amine is a fluorinated indazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-fluorophenyl substituent at the 3-position and an amine group at the 5-position of the indazole core, enhancing its reactivity and binding affinity in biological systems. This compound is particularly valuable as an intermediate in the synthesis of pharmacologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined chemical properties and stability under standard conditions make it suitable for further functionalization and structure-activity relationship studies. The presence of the fluorine atom may also improve metabolic stability and bioavailability in drug development contexts.
3-(4-Fluorophenyl)-1H-indazol-5-amine structure
395099-48-6 structure
Product Name:3-(4-Fluorophenyl)-1H-indazol-5-amine
CAS No:395099-48-6
MF:C13H10FN3
MW:227.237005710602
MDL:MFCD11893573
CID:1034128
PubChem ID:22480284
Update Time:2025-06-08

3-(4-Fluorophenyl)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Fluorophenyl)-1H-indazol-5-amine
    • AGZGTCUSGGVSFV-UHFFFAOYSA-N
    • 395099-48-6
    • CHEMBL3975894
    • SCHEMBL2469031
    • 3-(4-fluorophenyl)-1H-indazole-5-ylamine
    • 5-amino-3-(4-fluorophenyl)-1H-indazole
    • J-510699
    • MFCD11893573
    • 3-(4-Fluoro-phenyl)-1H-indazole-5-ylamine
    • DTXSID80626020
    • DB-293630
    • AKOS015948669
    • 3-(4-Fluoro-phenyl)-1H-indazol-5-ylamine
    • MDL： MFCD11893573
    • Inchi： 1S/C13H10FN3/c14-9-3-1-8(2-4-9)13-11-7-10(15)5-6-12(11)16-17-13/h1-7H,15H2,(H,16,17)
    • InChI Key： AGZGTCUSGGVSFV-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1C2C=C(C=CC=2NN=1)N

Computed Properties

  • Exact Mass: 227.086
  • Monoisotopic Mass: 227.08587549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7

3-(4-Fluorophenyl)-1H-indazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F590690-2.5mg
3-(4-Fluorophenyl)-1H-indazol-5-amine
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 $ 50.00 2022-06-05
TRC
F590690-5mg
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 $ 65.00 2022-06-05
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 $ 115.00 2022-06-05
Chemenu
CM149902-1g
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 395099-48-6 95%
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 $533 2021-08-05
Alichem
A269002435-1g
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 395099-48-6 95%
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Chemenu
CM149902-1g
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 395099-48-6 95%
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OTAVAchemicals
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 395099-48-6 95%
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 $74 2023-06-25
A2B Chem LLC
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3-(4-fluorophenyl)-1H-indazol-5-amine
 395099-48-6 95%
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 $283.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1626979-1g
3-(4-Fluorophenyl)-1H-indazol-5-amine
 395099-48-6 98%
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